Cas no 1797717-10-2 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide)

• Product Name: N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide
• CAS No: 1797717-10-2
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5374752
• Update Time: 2025-07-10

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-3-phenylsulfanylpropanamide
• N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C22H24N4OS/c27-22(11-15-28-18-6-2-1-3-7-18)24-13-14-26-21(17-9-10-17)16-20(25-26)19-8-4-5-12-23-19/h1-8,12,16-17H,9-11,13-15H2,(H,24,27)
• InChI Key： BKRWLZUIOSREOD-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2CC2)=CC(C2=NC=CC=C2)=N1)(=O)CCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide

Professional Introduction to N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1797717-10-2)

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide, a compound with the CAS number 1797717-10-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications and unique structural characteristics. The intricate architecture of this molecule, featuring a cyclopropyl group, a pyridine ring, and a pyrazole moiety, contributes to its distinct chemical properties and biological activities.

The structural composition of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the 5-cyclopropyl substituent enhances the compound's lipophilicity, which is often crucial for membrane permeability and binding affinity to intracellular receptors. Additionally, the pyridin-2-yl group introduces a polar interaction capability, allowing the molecule to engage with various biological pathways. The pyrazole ring, known for its versatility in drug design, further contributes to the compound's pharmacological profile by providing multiple sites for functionalization and interaction.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in inflammation. Specifically, its ability to interact with COX enzymes (cyclooxygenase) and other inflammatory mediators has been explored. This interaction is critical for developing novel therapeutics that can address chronic inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The phenylsulfanyl group in the molecule adds another layer of complexity, contributing to its binding affinity and selectivity. This moiety is known to enhance the metabolic stability of pharmaceutical compounds, making it an attractive feature for drug development. Furthermore, the combination of these structural elements allows for fine-tuning of pharmacokinetic properties, including solubility, bioavailability, and half-life. These attributes are essential for optimizing therapeutic efficacy while minimizing adverse effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide with various biological targets. These studies have highlighted its potential as a scaffold for developing new drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been particularly noted. This opens up avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders where modulation of neurotransmitter activity is crucial.

The synthesis of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3-(phenylsulfanyl)propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the incorporation of the pyridine and pyrazole moieties requires careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic chemistry have provided innovative tools for constructing complex molecules like this one efficiently and reliably.

In conclusion, N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-y]ethyl}-3-(phenylsulfanyl)propanamide (CAS No. 1797717-10-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it a valuable candidate for developing new therapeutics. The ongoing research into its pharmacological properties continues to uncover exciting possibilities for treating a wide range of diseases and conditions.